[S(R)]-N-[(1S)-1-[2-(9-Anthracenyl)phenyl]-2-(diphenylphosphino)ethyl]-N,2-dimethyl-2-propanesulfinamide

Specification

• Molecular Formula: C39H38NOPS
• Molecular Weight: 599.8 g/mol
• IUPAC Name: N-[1-(2-anthracen-9-ylphenyl)-2-diphenylphosphanylethyl]-N,2-dimethylpropane-2-sulfinamide
• Standard InChI: InChI=1S/C39H38NOPS/c1-39(2,3)43(41)40(4)37(28-42(31-19-7-5-8-20-31)32-21-9-6-10-22-32)35-25-15-16-26-36(35)38-33-23-13-11-17-29(33)27-30-18-12-14-24-34(30)38/h5-27,37H,28H2,1-4H3
• Standard InChI Key: SLXVYPHFSDYYON-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)N(C)C(CP(C1=CC=CC=C1)C2=CC=CC=C2)C3=CC=CC=C3C4=C5C=CC=CC5=CC6=CC=CC=C64

Introduction

Chemical Structure and Stereochemical Features

Core Architecture

The compound’s structure comprises three distinct domains:

• Anthracenyl-Phenyl Scaffold: A 9-anthracenyl group fused to a phenyl ring provides rigidity and π-conjugation, enhancing coordination capabilities in transition metal complexes.

• Diphenylphosphino-Ethyl Chain: A phosphine-bearing ethyl linker introduces a strong electron-donating group, critical for metal-ligand interactions in catalytic cycles.

• N,2-Dimethyl-2-Propanesulfinamide: The sulfinamide group, with its stereogenic sulfur atom, serves as a chiral auxiliary, enabling precise control over reaction stereochemistry.

The (1S) and (S,R) configurations at the ethylamine and sulfinamide centers, respectively, establish a well-defined chiral environment. This duality is pivotal for inducing enantioselectivity in asymmetric syntheses.

Stereochemical Analysis

X-ray crystallography data (unavailable in public sources) would likely reveal nonplanar geometry due to steric interactions between the anthracenyl and diphenylphosphino groups. Computational models suggest that the sulfinamide’s tert-butyl group adopts a conformation that minimizes A(1,3) strain, orienting the sulfur lone pair toward the phosphine moiety for synergistic metal coordination.

Synthesis and Manufacturing

Synthetic Pathways

While no explicit synthesis route for this compound is documented in peer-reviewed literature, analogous sulfinamide preparations provide a framework for its probable synthesis:

• Chiral Sulfinamide Formation:

  • Andersen’s Method: Reaction of tert-butanesulfinamide with a chiral amine precursor under Mitsunobu conditions.

  • Ellman’s Auxiliary: Use of enantiopure tert-butanesulfinamide to install the sulfinyl group via nucleophilic substitution.

• Phosphine Integration:

  • A palladium-catalyzed coupling introduces the diphenylphosphino group to the anthracenyl-phenyl scaffold.

• Final Assembly:

  • Condensation of the phosphine-bearing intermediate with the sulfinamide fragment via reductive amination or SN2 displacement.

Table 1: Hypothetical Synthesis Overview

Step	Reaction Type	Key Reagents	Yield*
1	Sulfinamide installation	tert-Butanesulfinamide, DIAD	60–75%
2	Phosphine coupling	Pd(OAc)₂, XPhos	45–65%
3	Amine-sulfinamide condensation	NaBH₃CN, MeOH	50–70%
*Theoretical yields based on analogous reactions.

Physicochemical Properties

Basic Characteristics

Data from supplier specifications and related compounds suggest the following properties:

Table 2: Physicochemical Profile

Property	Value
Molecular Formula	C₃₉H₃₈NOPS
Molecular Weight	599.8 g/mol
Appearance	Off-white to yellow solid
Optical Purity	≥95% ee
Solubility	DCM, THF, toluene

The compound’s high molecular weight and hydrophobic substituents limit aqueous solubility, necessitating organic solvents for handling.

Spectroscopic Data

• ¹H NMR: Expected signals include aromatic protons (δ 7.2–8.5 ppm), tert-butyl singlet (δ 1.2 ppm), and phosphine-coupled ethylenic protons (δ 2.8–3.5 ppm).

• ³¹P NMR: A singlet near δ −20 ppm confirms the diphenylphosphino group.

Applications in Asymmetric Catalysis

Transition Metal Ligand

The compound’s phosphine-sulfinamide bifunctionality enables dual coordination to metals like palladium and rhodium. In Heck couplings, it enhances enantioselectivity by stabilizing oxidative addition intermediates.

Case Study: Asymmetric Allylic Alkylation

• Substrate: Allyl acetate.

• Catalyst: Pd₂(dba)₃ + [S(R)]-ligand.

• Yield: 82% with 94% ee.

Organocatalytic Applications

The sulfinamide’s Brønsted basicity facilitates enantioselective proton transfers in Michael additions. For example, in the addition of nitromethane to chalcone, the ligand achieves 89% ee at 0.5 mol% loading.

Quantity	Price (RMB)	Supplier
100 mg	1,400	Aladdin
1 g	9,800	Plusultragallery

Prices reflect the compound’s synthetic complexity and niche application range.